Cas no 946303-74-8 (1-(2-chlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(2-chlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946303-74-8
• MF: C₂₀H₁₇ClN₂O₃
• MW: 368.813584089279
• CID: 5503873
• Update Time: 2025-09-28

1-(2-chlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1-[(2-chlorophenyl)methyl]-1,2-dihydro-N-(3-methoxyphenyl)-2-oxo-
• 1-(2-chlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H17ClN2O3/c1-26-16-8-4-7-15(12-16)22-19(24)17-9-5-11-23(20(17)25)13-14-6-2-3-10-18(14)21/h2-12H,13H2,1H3,(H,22,24)
• InChI Key： NTBBTVYNRKXREE-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2Cl)C=CC=C1C(NC1=CC=CC(OC)=C1)=O

Additional information on 1-(2-chlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Guide to 1-(2-chlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946303-74-8)

1-(2-chlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946303-74-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of pyridine carboxamide derivatives, which are known for their diverse biological activities and applications in drug development. Researchers and industry professionals are increasingly interested in this molecule due to its potential therapeutic properties and unique chemical structure.

The molecular formula of 1-(2-chlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is C20H17ClN2O3, with a molecular weight of approximately 368.82 g/mol. Its structure features a pyridine-2-one core substituted with a chlorophenylmethyl group at position 1 and a 3-methoxyphenyl carboxamide moiety at position 3. This arrangement contributes to its distinct physicochemical properties, including moderate solubility in organic solvents and specific reactivity patterns that make it valuable for synthetic chemistry applications.

In recent years, compounds like 1-(2-chlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide have become hot topics in medicinal chemistry discussions, particularly in forums addressing innovative drug scaffolds and targeted therapeutic agents. The growing interest in small molecule modulators of biological pathways has put this compound in the spotlight, as researchers explore its potential interactions with various enzyme systems and cellular receptors.

The synthesis of 1-(2-chlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide typically involves multi-step organic reactions, starting from commercially available precursors. Key steps often include condensation reactions to form the pyridine core, followed by selective functionalization to introduce the chlorophenyl and methoxyphenyl groups. Process optimization for this compound has been a focus area for chemical manufacturers, aiming to improve yields and purity while maintaining cost-effectiveness.

From an analytical perspective, 1-(2-chlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide can be characterized using various techniques. High-performance liquid chromatography (HPLC) is commonly employed for purity assessment, while nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide detailed structural information. These analytical methods are crucial for quality control in research and production settings.

The stability profile of 1-(2-chlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has been studied under various conditions. It generally shows good stability at room temperature when stored properly in airtight containers protected from light and moisture. However, like many heterocyclic compounds, it may be susceptible to degradation under extreme pH conditions or prolonged exposure to high temperatures.

In the pharmaceutical sector, derivatives of pyridine-2-one structures similar to 1-(2-chlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide have shown promise in various therapeutic areas. While specific applications of this exact compound are still under investigation, researchers are particularly interested in its potential as a protein-protein interaction modulator or as a scaffold for developing selective enzyme inhibitors.

The global market for specialized pharmaceutical intermediates like 1-(2-chlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has been growing steadily. This growth is driven by increasing R&D investments in drug discovery and the demand for novel chemical entities in medicinal chemistry. Suppliers and manufacturers are responding to this demand by improving production processes and ensuring reliable supply chains for research institutions and pharmaceutical companies.

Safety considerations for handling 1-(2-chlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when working with this material. Material Safety Data Sheets (MSDS) provide detailed handling instructions for specific batches.

Recent publications and patents have highlighted novel synthetic approaches to 1-(2-chlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide and related structures. These developments reflect the ongoing innovation in synthetic organic chemistry and the pharmaceutical industry's continuous search for efficient routes to complex molecules. Researchers can find these resources through scientific databases and patent offices.

For those sourcing 1-(2-chlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, it's important to verify supplier credentials and request certificates of analysis. The compound is typically available in milligram to kilogram quantities from specialty chemical suppliers, with purity grades ranging from research (90-95%) to pharmaceutical (≥98%) standards, depending on application requirements.

The future outlook for 1-(2-chlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide appears promising as research continues to uncover its potential applications. With the pharmaceutical industry's growing emphasis on targeted therapies and precision medicine, compounds with well-defined structural features and modifiable functional groups like this one are likely to remain important tools in drug discovery and development pipelines.

In conclusion, 1-(2-chlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946303-74-8) represents an interesting and potentially valuable compound in the realm of medicinal chemistry and pharmaceutical research. Its unique structure, synthetic accessibility, and potential biological activities make it a subject worthy of continued investigation and development in various scientific and industrial applications.